Cas no 31110-78-8 (5-aminopentane-1-thiol hydrochloride)

• Product Name: 5-aminopentane-1-thiol hydrochloride
• CAS No: 31110-78-8
• MF: C₅H₁₄ClNS
• MW: 155.68935918808
• MDL: MFCD28383723
• CID: 3935549
• PubChem ID: 22251205
• Update Time: 2025-07-22

5-aminopentane-1-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanethiol, 5-amino-, hydrochloride
• 5-aminopentane-1-thiol hydrochloride
• EN300-195478
• SCHEMBL5941307
• 31110-78-8
• CS-0528493
• 5-aminopentane-1-thiol;hydrochloride
• 5-aminopentane-1-thiolhydrochloride
• BS-47948
• E85001
• 837-870-3
• GBA11078

• MDL： MFCD28383723
• Inchi： 1S/C5H13NS.ClH/c6-4-2-1-3-5-7;/h7H,1-6H2;1H
• InChI Key： FGWADSPDFGXDHR-UHFFFAOYSA-N
• SMILES： Cl.SCCCCCN

Computed Properties

• Exact Mass: 155.0535483g/mol
• Monoisotopic Mass: 155.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on 5-aminopentane-1-thiol hydrochloride

Introduction to 5-aminopentane-1-thiol hydrochloride (CAS No. 31110-78-8)

5-aminopentane-1-thiol hydrochloride, with the chemical formula C₅H₁₃NS·HCl, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 31110-78-8, has garnered attention due to its versatile applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry. The structural features of this molecule, particularly the presence of both an amine and a thiol group, make it a valuable building block for designing molecules with specific biological activities.

The 5-aminopentane-1-thiol hydrochloride salt form enhances its solubility in aqueous systems, making it more accessible for various biochemical and pharmacological studies. This property is particularly advantageous in drug formulation and delivery systems, where solubility plays a critical role in bioavailability and efficacy. The compound’s ability to participate in multiple types of chemical reactions, such as nucleophilic substitution and redox processes, further underscores its importance in synthetic methodologies.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies based on small organic molecules. Among these, compounds containing both amine and thiol functionalities are increasingly recognized for their potential in modulating biological pathways. The 5-aminopentane-1-thiol hydrochloride (CAS No. 31110-78-8) fits well within this category, as it can serve as a precursor for synthesizing peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties.

One of the most compelling applications of 5-aminopentane-1-thiol hydrochloride is in the field of medicinal chemistry, where it is used to develop novel antimicrobial agents. The thiol group can interact with biological targets such as enzymes and proteins, while the amine group allows for further functionalization through reductive amination or Schiff base formation. These interactions are crucial for designing molecules that can disrupt pathogenic processes without harming host cells.

Recent research has highlighted the role of thiol-containing compounds in combating oxidative stress and inflammation, which are hallmark features of numerous diseases. The 5-aminopentane-1-thiol hydrochloride (CAS No. 31110-78-8) has been investigated for its potential to act as an antioxidant agent. Studies suggest that the thiol group can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This mechanism is particularly relevant in neurodegenerative diseases such as Alzheimer’s and Parkinson’s, where oxidative stress contributes significantly to disease progression.

The synthesis of 5-aminopentane-1-thiol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts from pentanethiol, which undergoes reductive amination to introduce the amine group. The resulting 5-amino-pentanethiol is then converted into its hydrochloride salt to enhance stability and solubility. Advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, have been employed to improve yield and purity.

In drug discovery pipelines, 5-aminopentane-1-thiol hydrochloride serves as a versatile scaffold for identifying lead compounds. Its structural flexibility allows medicinal chemists to introduce various substituents at different positions, enabling the exploration of diverse chemical space. High-throughput screening (HTS) campaigns often utilize such scaffolds to identify molecules with desired pharmacological properties.

The role of computational chemistry in optimizing 5-aminopentane-1-thiol hydrochloride derivatives cannot be overstated. Molecular modeling techniques help predict binding affinities, metabolic stability, and other critical parameters before experimental synthesis is undertaken. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.

Another emerging application of 5-aminopentane-1-thiol hydrochloride is in materials science, particularly in the development of functional polymers and coatings. The thiol group can participate in thiol-ene click reactions, allowing for the creation of polymers with tailored properties such as biodegradability and water resistance. These materials have potential applications in biomedical devices and environmental remediation technologies.

Future research directions may explore the use of 5-aminopentane-1-thiol hydrochloride (CAS No. 31110-78-8) in combination therapies targeting multiple disease pathways simultaneously. By leveraging its dual functionality as a scaffold for drug design, researchers aim to develop more effective treatments for complex conditions such as cancer and autoimmune disorders.

In conclusion,5-amino-pentanethiol hydrochloride represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical synthesis, biomolecular interactions studies, and material science innovations. As research continues to uncover new possibilities for this molecule,5-amino-pentanethiol hydrochloride (CAS No. 31110-78-8) is poised to play an even greater role in advancing scientific understanding and therapeutic development.